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Compound of Interest

Compound Name: Tbuxphos PD G3

Cat. No.: B1381005

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the third-generation Buchwald precatalyst,
tBuXPhos Pd G3. It details its chemical structure, physical and chemical properties, and its
critical role in modern synthetic chemistry, particularly in the formation of carbon-carbon (C-C)
and carbon-heteroatom (C-X) bonds. This document also includes detailed experimental
protocols for its synthesis and application in cross-coupling reactions, alongside key
characterization data.

Core Structure and Properties

tBuXPhos Pd G3, systematically named [(2-Di-tert-butylphosphino-2',4',6'-triisopropyl-1,1'-
biphenyl)-2-(2'-amino-1,1'-biphenyl)] palladium(ll) methanesulfonate, is a highly efficient and
versatile palladium precatalyst.[1] As a third-generation (G3) Buchwald precatalyst, it offers
significant advantages over earlier iterations, including higher stability, lower required catalyst
loadings, and faster reaction times.[1][2][3][4][5][6]

The structure features a palladium center coordinated to the bulky and electron-rich tBuXPhos
ligand and a deprotonated 2-aminobiphenyl fragment. The methanesulfonate anion, a key
feature of G3 precatalysts, enhances both solubility and stability.[2] This precatalyst is designed
for efficient in-situ activation to the active Pd(0) species, which is essential for initiating the
catalytic cycle in a variety of cross-coupling reactions.[2]

Physical and Chemical Properties
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tBuXPhos Pd G3 is an air- and moisture-stable, dark grey or yellow crystalline powder.[3][4][7]
It exhibits high solubility in a broad range of common organic solvents, a characteristic that
contributes to its versatility in various reaction conditions.[2][3][4][5] The compound is also
thermally stable, allowing for a wider operational temperature range in chemical syntheses.[2]

[3]141[5]

Table 1. General Properties of tBuXPhos Pd G3

Property Value References
CAS Number 1447963-75-8 [1][2118][9]
Molecular Formula Ca2H5sNO3PPdS [11131141181
Molecular Weight 794.37 g/mol [1][8]
Appearance Ej\lrvliiz:ey/yellow crystalline GBI
Melting Point 130-140 °C [1107]

Highly soluble in a wide range
Solubility of common organic solvents; 21131141511 7]

insoluble in water.

. Air, moisture, and thermally
Stability stable [L]2]3]14105108]

Spectroscopic Data for Quality Control

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for ensuring the purity and
integrity of tBuXPhos Pd G3.[1] Analysis of *H and 3P NMR spectra allows for the
identification and quantification of impurities, residual solvents, and unreacted starting
materials.[1]

Table 2: Key NMR Spectroscopic Data for tBuXPhos Pd G3
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Chemical Shift o
Nucleus Solvent Characteristic References

(5)

A single sharp
3P NMR - 36—63 ppm signal indicatesa  [2]

pure product.

Aromatic
1H NMR DMSO-ds 6.8-7.5 ppm [2]
protons.

NH:z protons of
the 2-

1H NMR DMSO-de 5.2 ppm o [2]
aminobiphenyl

fragment.

Synthesis and Mechanism

The synthesis of tBuXPhos Pd G3 is a multi-step process designed to produce a highly pure
and reactive precatalyst.[1] The general synthetic route involves the formation of a palladacycle
dimer, which then reacts with the tBuXPhos ligand.[2]

Synthetic Pathway

The synthesis can be logically broken down into the following key transformations:

Caption: Synthetic pathway for tBuXPhos Pd G3.

Experimental Protocol: Synthesis of tBuXPhos Pd G3

The following is a representative protocol for the synthesis of tBuXPhos Pd G3, adapted from
procedures for analogous third-generation Buchwald precatalysts.[2]

Step 1: Formation of 2-Ammoniumbiphenyl Mesylate

 In a suitable reaction vessel, dissolve 2-aminobiphenyl in a minimal amount of a suitable
organic solvent (e.g., dichloromethane).

e Cool the solution in an ice bath.
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» Slowly add one equivalent of methanesulfonic acid dropwise with stirring.

» Continue stirring for 1-2 hours, allowing the salt to precipitate.

» Collect the precipitate by filtration, wash with cold solvent, and dry under vacuum.
Step 2: Formation of the Palladacycle Dimer, [Pd(ABP)(OMs)]z

e Combine the 2-ammoniumbiphenyl mesylate salt and palladium(ll) acetate in a flask under
an inert atmosphere.

» Add a suitable solvent (e.g., toluene) and heat the mixture with stirring.
¢ Monitor the reaction for the formation of the dimeric palladacycle.

o Upon completion, cool the reaction mixture and isolate the product, which may precipitate or
be obtained after solvent removal.

Step 3: Formation of tBuXPhos Pd G3

o Under an inert atmosphere, dissolve the palladacycle dimer in an appropriate solvent such
as THF or dichloromethane.[2]

 In a separate flask, dissolve two equivalents of the tBuXPhos ligand in the same solvent.
o Slowly add the ligand solution to the palladacycle dimer solution at room temperature.

 Stir the reaction mixture for several hours until the reaction is complete, which can be
monitored by 3P NMR for the disappearance of the free phosphine signal.[2]

« |solate the tBuXPhos Pd G3 product by precipitation or crystallization, followed by filtration,
washing with a non-polar solvent, and drying under vacuum.

Catalytic Cycle

tBuXPhos Pd G3 serves as a precatalyst that, upon activation, enters a well-established
catalytic cycle for cross-coupling reactions. The bulky and electron-donating tBuXPhos ligand is
crucial for the efficiency of each step in the cycle.[2]
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Caption: Generalized catalytic cycle for cross-coupling reactions.

The key steps are:

Activation: The precatalyst is activated in situ by a base, leading to the formation of the
active L-Pd(0) species.[2]

o Oxidative Addition: The aryl halide (Ar-X) adds to the L-Pd(0) complex.

o Transmetalation: The organic group (R') from an organometallic reagent (R'-M) is transferred
to the palladium center.

o Reductive Elimination: The two coupled organic fragments (Ar-R’) are eliminated,
regenerating the L-Pd(0) catalyst.

Applications in Cross-Coupling Reactions

tBuXPhos Pd G3 is a highly effective catalyst for a wide range of palladium-catalyzed cross-
coupling reactions, which are fundamental transformations in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[1][2]

Table 3: Major Applications of tBuXPhos Pd G3
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Reaction Type Description References

Formation of C-N bonds by
Buchwald-Hartwig Amination coupling aryl halides with [11[3114115]

amines.

Formation of C-C bonds by
Suzuki-Miyaura Coupling coupling aryl halides with [1]
boronic acids or esters.

Formation of C-C bonds by
Heck Reaction coupling aryl halides with [1]

alkenes.

Formation of C-C bonds by
Negishi Coupling coupling aryl halides with [1]

organozinc reagents.

Formation of C-C bonds by
Sonogashira Coupling coupling aryl halides with [1]

terminal alkynes.

Formation of C-C bonds by
Stille Coupling coupling aryl halides with [1]

organotin reagents.

Formation of C-C bonds by
Hiyama Coupling coupling aryl halides with [1]

organosilicon reagents.

_ Introduction of a cyano group
Cyanation T [3B1141[5]
onto an aromatic ring.

) Formation of a C-C bond at the
o-Arylation of Esters N [31[4]I5]
o-position of an ester.

Experimental Protocol: Buchwald-Hartwig Amination

The following is a general procedure for a Buchwald-Hartwig amination reaction using
tBuXPhos Pd G3. Reaction conditions should be optimized for specific substrates.
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Workflow for a Typical Buchwald-Hartwig Amination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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